Cas no 1398397-74-4 (2-Bromo-5-octylthieno3,2-bthiophene)

• Product Name: 2-Bromo-5-octylthieno3,2-bthiophene
• CAS No: 1398397-74-4
• MF: C₁₄H₁₉BrS₂
• MW: 331.334660768509
• MDL: MFCD31720960
• CID: 4499551
• PubChem ID: 135070626
• Update Time: 2025-10-31

2-Bromo-5-octylthieno3,2-bthiophene Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]thiophene, 2-bromo-5-octyl-
• 1398397-74-4
• 5-bromo-2-octylthieno[3,2-b]thiophene
• 2-Bromo-5-octylthieno[3,2-b]thiophene
• MFCD31720960
• 2-Bromo-5-octylthieno3,2-bthiophene

• MDL： MFCD31720960
• Inchi： 1S/C14H19BrS2/c1-2-3-4-5-6-7-8-11-9-12-13(16-11)10-14(15)17-12/h9-10H,2-8H2,1H3
• InChI Key： FPWNVLPMHMUGTF-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C(CCCCCCCC)S2)S1

Computed Properties

• Exact Mass: 330.01116Da
• Monoisotopic Mass: 330.01116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 56.5Ų

2-Bromo-5-octylthieno3,2-bthiophene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-5-octylthieno3,2-bthiophene

Introduction to 2-Bromo-5-octylthieno[3,2-b]thiophene (CAS No. 1398397-74-4)

2-Bromo-5-octylthieno[3,2-b]thiophene (CAS No. 1398397-74-4) is a versatile organic compound that has garnered significant attention in the fields of materials science, organic synthesis, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a thieno[3,2-b]thiophene core substituted with a bromine atom and an octyl group. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable building block in various applications.

The thieno[3,2-b]thiophene core is a five-membered heterocyclic ring containing two sulfur atoms. This core structure is known for its excellent electronic properties, particularly its ability to act as an electron donor or acceptor in conjugated systems. The presence of the bromine atom at the 2-position and the octyl group at the 5-position further modulates the electronic and steric properties of the molecule, making it suitable for a wide range of synthetic transformations and material applications.

In recent years, 2-Bromo-5-octylthieno[3,2-b]thiophene has been extensively studied for its potential in the development of organic semiconductors and photovoltaic materials. The bromine substituent facilitates various coupling reactions, such as Suzuki-Miyaura cross-coupling, which is crucial for the synthesis of complex conjugated polymers and small molecules. These materials are essential components in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and organic solar cells.

The octyl group in 2-Bromo-5-octylthieno[3,2-b]thiophene plays a critical role in enhancing the solubility and processability of the compound. This long alkyl chain improves the compatibility of the molecule with various solvents and processing conditions, making it easier to fabricate thin films and other nanostructured materials. Additionally, the octyl group can influence the self-assembly behavior of the molecule, leading to well-defined morphologies that are beneficial for device performance.

In the context of pharmaceutical research, 2-Bromo-5-octylthieno[3,2-b]thiophene has shown promise as a lead compound for drug discovery. The thieno[3,2-b]thiophene scaffold is known to exhibit biological activity against various targets, including enzymes and receptors. The bromine substituent can be used as a handle for further functionalization to optimize pharmacological properties such as potency, selectivity, and bioavailability. Recent studies have explored the use of this compound as a starting point for developing novel therapeutics for diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of 2-Bromo-5-octylthieno[3,2-b]thiophene is another factor contributing to its widespread use in research. The compound can be synthesized through well-established methods involving palladium-catalyzed coupling reactions and other standard organic transformations. This ease of synthesis allows researchers to rapidly generate libraries of derivatives for screening purposes.

In conclusion, 2-Bromo-5-octylthieno[3,2-b]thiophene (CAS No. 1398397-74-4) is a multifaceted compound with significant potential in both materials science and pharmaceutical research. Its unique molecular structure provides a robust platform for developing advanced materials and therapeutic agents. As research in these fields continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on science and technology.